Cas no 2172510-74-4 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-(methoxymethyl)butanoic acid)
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-(methoxymethyl)butanoic acid
- EN300-1521704
- 2172510-74-4
- 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-2-(methoxymethyl)butanoic acid
-
- Inchi: 1S/C27H34N2O6/c1-5-27(17-34-4,24(31)32)29-23(30)26(2,3)14-15-28-25(33)35-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,22H,5,14-17H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)
- InChI Key: AZTXOBYDLXZBOT-UHFFFAOYSA-N
- SMILES: O(C(NCCC(C)(C)C(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.24168681g/mol
- Monoisotopic Mass: 482.24168681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 734
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 114Ų
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-(methoxymethyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1521704-1.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-2-(methoxymethyl)butanoic acid |
2172510-74-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1521704-50mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-2-(methoxymethyl)butanoic acid |
2172510-74-4 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1521704-100mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-2-(methoxymethyl)butanoic acid |
2172510-74-4 | 100mg |
$2963.0 | 2023-09-26 | ||
| Enamine | EN300-1521704-250mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-2-(methoxymethyl)butanoic acid |
2172510-74-4 | 250mg |
$3099.0 | 2023-09-26 | ||
| Enamine | EN300-1521704-500mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-2-(methoxymethyl)butanoic acid |
2172510-74-4 | 500mg |
$3233.0 | 2023-09-26 | ||
| Enamine | EN300-1521704-1000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-2-(methoxymethyl)butanoic acid |
2172510-74-4 | 1000mg |
$3368.0 | 2023-09-26 | ||
| Enamine | EN300-1521704-2500mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-2-(methoxymethyl)butanoic acid |
2172510-74-4 | 2500mg |
$6602.0 | 2023-09-26 | ||
| Enamine | EN300-1521704-5000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-2-(methoxymethyl)butanoic acid |
2172510-74-4 | 5000mg |
$9769.0 | 2023-09-26 | ||
| Enamine | EN300-1521704-10000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-2-(methoxymethyl)butanoic acid |
2172510-74-4 | 10000mg |
$14487.0 | 2023-09-26 |
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-(methoxymethyl)butanoic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-(methoxymethyl)butanoic acid
Recent Advances in the Study of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-(methoxymethyl)butanoic acid (CAS: 2172510-74-4)
The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-(methoxymethyl)butanoic acid (CAS: 2172510-74-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development, peptide synthesis, and targeted therapeutics. The presence of both fluorenylmethoxycarbonyl (Fmoc) and methoxymethyl groups in its structure makes it a versatile building block for advanced chemical and biological applications.
Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its incorporation into this molecule enhances its utility in the synthesis of complex peptides. Studies have demonstrated that the compound exhibits excellent stability under standard SPPS conditions, making it a valuable tool for researchers working on peptide-based therapeutics. Additionally, the methoxymethyl group provides further protection against unwanted side reactions, thereby improving the overall efficiency of peptide synthesis.
In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the potential of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-(methoxymethyl)butanoic acid as a precursor for the development of novel protease inhibitors. The study highlighted the compound's ability to form stable interactions with the active sites of various proteases, suggesting its potential as a scaffold for designing inhibitors with high specificity and potency. These findings open new avenues for the development of therapeutics targeting protease-related diseases, such as cancer and viral infections.
Another area of interest is the compound's application in the field of bioconjugation. Recent work has explored its use in the site-specific modification of proteins and peptides, enabling the creation of bioconjugates with tailored properties. This has significant implications for the development of targeted drug delivery systems, where precise control over the conjugation process is critical. The compound's unique structure allows for selective modification under mild conditions, minimizing the risk of protein denaturation or loss of activity.
Despite these promising developments, challenges remain in the large-scale production and purification of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-(methoxymethyl)butanoic acid. Current synthesis routes often involve multiple steps and require stringent control over reaction conditions to ensure high yield and purity. Ongoing research is focused on streamlining these processes to make the compound more accessible for industrial applications. Advances in catalytic methods and green chemistry principles are expected to play a key role in addressing these challenges.
In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-(methoxymethyl)butanoic acid (CAS: 2172510-74-4) represents a promising candidate for a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for peptide synthesis, protease inhibitor development, and bioconjugation. As research in this area continues to evolve, further insights into its potential applications and optimization strategies are anticipated, paving the way for innovative therapeutic solutions.
2172510-74-4 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-2-(methoxymethyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)